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Compound of Interest

Compound Name: Aluminum citrate

Cat. No.: B3423633 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for handling Aluminum Citrate, including operational and disposal plans.

Hazard Identification and Personal Protective Equipment
Aluminum citrate is classified with the following hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause damage to organs through prolonged or repeated exposure.[1][2]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Face Shield

A full-face shield should be

worn for enhanced protection.

[3]

Skin Protection Gloves

Chemical impermeable gloves.

[2] Nitrile gloves are suitable

for protection against acids.[4]

Protective Clothing

Fire/flame resistant and

impervious clothing.[2] A lab

coat is standard for minor

tasks, but an acid-resistant

apron is necessary when

handling concentrated forms.

[4]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[2]

Occupational Exposure Limits for Aluminum Citrate have not been established.[1]

Operational Plan for Handling Aluminum Citrate
A systematic approach is crucial for safely handling aluminum citrate in a laboratory setting.

Pre-Handling Preparations
Information Review: Before beginning any work, thoroughly review the Safety Data Sheet

(SDS) for aluminum citrate.
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Area Preparation: Ensure a chemical fume hood is used for all handling procedures.[5]

Confirm that an eyewash station is in close proximity and operational.[5]

PPE Inspection: Inspect all personal protective equipment for integrity before use. Gloves

should be checked for holes, and protective clothing should be free of tears or

contamination.[3]

Handling Procedures
Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Container Handling: Open and handle the container with care to avoid generating dust.[5][6]

Dispensing: Use appropriate tools to dispense the required amount of aluminum citrate,

minimizing the creation of dust or aerosols.[6]

Work Practices: Avoid breathing any dust, vapor, mist, or gas.[5] Do not eat, drink, or smoke

when using this product.[1][2] Wash hands thoroughly after handling.[1][2]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[6]

Conditions: Store in a cool place.[6]

Disposal Plan
Proper disposal of aluminum citrate is critical to prevent environmental contamination and

ensure regulatory compliance.

Immediate Steps Post-Use
Container Management: Securely close the container of any remaining aluminum citrate.

Decontamination: Decontaminate any surfaces that may have come into contact with

aluminum citrate. Wash all lab equipment used during the process.

PPE Removal: Remove contaminated PPE carefully, ensuring not to cross-contaminate.

Contaminated clothing should be taken off and washed before reuse.[1][2]
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Disposal Procedure
Waste Collection: Collect aluminum citrate waste in a designated, properly labeled, and

sealed container.

Disposal Method: The material must be disposed of by a licensed chemical destruction plant

or through controlled incineration with flue gas scrubbing.[1]

Prohibited Disposal: Do not contaminate water, foodstuffs, feed, or seed by storage or

disposal.[1] Do not discharge to sewer systems.[1]

Workflow for Safe Handling of Aluminum Citrate
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Caption: Workflow for the safe handling and disposal of aluminum citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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